Cas no 886919-77-3 (3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886919-77-3
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 5477494
• Update Time: 2025-06-08

3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfonyl-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H17N3O5S/c1-3-27(23,24)15-9-5-6-12(11-15)16(22)19-18-21-20-17(26-18)13-7-4-8-14(10-13)25-2/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key： HYPXCUFRDISOGL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(OC)=C2)O1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886919-77-3) and Its Emerging Applications in Chemical Biology

3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the CAS number 886919-77-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzamide class, which is well-documented for its diverse biological activities, and incorporates an 1,3,4-oxadiazole moiety—a heterocyclic scaffold known for its stability and bioactivity. The presence of an ethanesulfonyl group and a 3-methoxyphenyl substituent further enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The chemical structure of 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits a rich interplay of functional groups that could contribute to its interactions with biological targets. The benzamide moiety is a well-established pharmacophore in medicinal chemistry, often involved in binding to proteins and enzymes. Specifically, the amide group can form hydrogen bonds with polar residues in target proteins, while the aromatic ring system provides hydrophobic interactions. The 1,3,4-oxadiazole ring adds another layer of potential bioactivity, as this scaffold has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties in various studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using molecular docking techniques have suggested that 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide could interact with several key enzymes implicated in metabolic pathways and signal transduction. For instance, preliminary simulations indicate potential binding affinity with enzymes involved in inflammation and oxidative stress response pathways. These findings align with the growing interest in developing small-molecule modulators that can modulate these pathways for therapeutic purposes.

The ethanesulfonyl group in the molecule is particularly noteworthy, as sulfonyl derivatives are known for their ability to enhance binding affinity through multiple interaction mechanisms. This group can engage in hydrogen bonding with nucleophilic residues and also contribute to hydrophobic interactions within the binding site. Additionally, the electron-withdrawing nature of the sulfonyl group may influence the electronic properties of adjacent functional groups, potentially altering the compound's reactivity or binding affinity. Such structural features make 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide a versatile scaffold for designing novel bioactive molecules.

The 3-methoxyphenyl substituent adds another dimension to the compound's pharmacological potential. Methoxyphenyl derivatives are commonly found in bioactive natural products and synthetic drugs due to their ability to modulate enzyme activity and receptor binding. In particular, this aromatic ring can engage in π-stacking interactions with aromatic residues in target proteins or enzymes. Furthermore, the methoxy group can participate in hydrogen bonding or influence electronic distributions through resonance effects. These interactions could be critical for optimizing the compound's biological activity and selectivity.

Emerging research suggests that 1,3,4-oxadiazole derivatives may have significant applications in addressing neurological disorders. The oxadiazole ring has been shown to interact with neurotransmitter receptors and ion channels, making it a valuable scaffold for developing drugs targeting conditions such as epilepsy or neurodegenerative diseases. Given this context, 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide could serve as a lead compound for designing novel therapeutics aimed at modulating neuronal activity.

In vitro studies have begun to explore the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes relevant to inflammation and cancer progression. For example, 1H NMR spectroscopy studies indicate that the compound maintains structural integrity under physiological conditions, suggesting stability during biological assays. Additionally, mass spectrometry analyses reveal no significant degradation products, reinforcing its robustness as a research tool.

The synthesis of 3-(ethanesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide presents an interesting challenge due to its complex structure. Multi-step synthetic routes involving condensation reactions between appropriately substituted precursors have been explored by researchers aiming to optimize yield and purity. Advances in synthetic methodologies have enabled more efficient preparation of such heterocyclic compounds using catalytic systems that minimize byproduct formation.

The growing interest in green chemistry principles has also influenced the synthesis of this compound, with efforts focused on reducing solvent usage and minimizing hazardous waste generation during production processes. Such sustainable approaches are essential for ensuring that future drug development remains environmentally responsible while maintaining high standards of efficiency and yield.

Future directions for research on 886919-77-3 include exploring its potential as an intermediate for more complex drug candidates or investigating its mechanism of action at a molecular level using advanced biophysical techniques such as X-ray crystallography or cryo-electron microscopy (cryoEM). These studies would provide critical insights into how the compound interacts with biological targets at an atomic resolution, paving the way for rational drug design based on structural information.

The integration of artificial intelligence (AI) tools into drug discovery workflows has accelerated the identification of promising candidates like 88691977, enabling high-throughput virtual screening against large databases of biological targets before experimental validation becomes necessary.* AI-driven platforms can predict potential drug-like properties, toxicity profiles, and pharmacokinetic parameters, significantly reducing time-to-market for new therapeutics while minimizing costs associated with traditional trial-and-error approaches.

In conclusion, 88691977 exhibits considerable promise as a bioactive molecule due to its unique structural features, which include functional groups known for their ability to interact with biological targets effectively.* Further research is warranted to fully elucidate its therapeutic potential,* optimize synthetic methodologies,* and explore applications across multiple disease areas.* As our understanding of molecular interactions continues to evolve,* compounds like this will play an increasingly important role*in advancing therapeutic strategies*for complex diseases worldwide.*